Cas no 946382-27-0 (N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product name: N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946382-27-0
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 5960917
• PubChem ID: 26842372

N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• N-(4-ethoxyphenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide
• AKOS004958167
• 946382-27-0
• N-(4-ethoxyphenyl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• F2227-0556

• Inchi： 1S/C23H24N4O3/c1-4-29-18-11-9-17(10-12-18)24-21(28)14-27-19-8-6-5-7-16(19)13-20(27)23-26-25-22(30-23)15(2)3/h5-13,15H,4,14H2,1-3H3,(H,24,28)
• InChI Key： SJYOVPIHLADINL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(C(C)C)O1

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.2Ų

Additional information on N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Introduction to N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide and Its Significance in Modern Chemical Biology

N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide, with the CAS number 946382-27-0, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The intricate scaffold of this compound combines several heterocyclic moieties, including an indole ring, an oxadiazole ring, and an acetamide moiety, which collectively contribute to its diverse biological activities.

The indole moiety is particularly noteworthy, as it is a common structural motif found in numerous bioactive natural products and pharmaceuticals. Indole derivatives have been extensively studied for their potential roles in modulating various biological pathways. For instance, indole-based compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The presence of the indole ring in N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide suggests that it may exhibit similar therapeutic properties.

The oxadiazole ring is another critical component of this compound. Oxadiazoles are heterocyclic compounds that have been recognized for their broad spectrum of biological activities. They exhibit antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of an oxadiazole moiety into the molecular structure of N-(4-ethoxyphenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl}-1H-indol-l -yl}acetamide likely enhances its pharmacological potential by contributing to its binding affinity and metabolic stability.

The acetamide functional group further contributes to the complexity and functionality of this compound. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. They also play a crucial role in modulating enzyme activity and receptor binding. In the context of N-(4 ethoxyphenyl)-2-{25(propan 2 yl) 13 4 oxadiazol 22 yl 1H indol 11 yl}acetamide the acetamide moiety may serve as a key interaction point with biological targets.

Recent advancements in chemical biology have highlighted the importance of multitargeted drugs that can interact with multiple biological pathways simultaneously. N-(4 ethoxyphenyl)-2{25(propan 22 yl)13 4 oxadiazol 22 yl 1H indol 11 yl}acetamide embodies this concept through its multifaceted structural features. The combination of an indole ring, an oxadiazole ring, and an acetamide moiety suggests that this compound may possess the ability to modulate multiple targets within a single molecule.

In vitro studies have begun to unravel the potential biological activities of N-(4 ethoxyphenyl)-2{25(propan 22 yl)13 4 oxadiazol 22 yl 1H indol 11 yl}acetamide. Preliminary data indicate that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation. These findings align with the growing interest in developing small molecule inhibitors for therapeutic applications.

The synthesis of N-(4 ethoxyphenyl)-2{25(propan 22 yl)13 4 oxadiazol 22 yl 1H indol 11 yl}acetamide represents a significant achievement in synthetic chemistry. The complex scaffold of this compound required careful planning and execution to ensure high yield and purity. Advanced synthetic techniques were employed to construct the various heterocyclic moieties step-by-step. This synthetic approach not only highlights the versatility of modern organic chemistry but also paves the way for the development of similar compounds with tailored biological activities.

The development of novel pharmaceuticals relies heavily on the discovery of new bioactive molecules. N-(4 ethoxyphenyl)-2{25(propan 22 yl)13 4 oxadiazol 22 yl lH indol l lly acetamide stands as a testament to the ongoing efforts in chemical biology to identify and develop new therapeutic agents. Its unique structural features and promising biological activities make it a valuable candidate for further investigation.

Future research on N-(4 ethoxyphenyl)-2{25(propan ll yl)13 l3 oxadiazol ll ly lH indollly acetamide will focus on elucidating its mechanism of action and optimizing its pharmacological properties. Preclinical studies will be conducted to evaluate its safety and efficacy in animal models before moving on to human clinical trials. These studies will provide crucial insights into its potential as a therapeutic agent.

In conclusion N(44ethoxyphenyll22{25(propanllly13 l3oxadiazollly lHindollly acetamide is a remarkable compound with significant potential in pharmaceutical research Its unique structural features combined with promising biological activities make it a valuable candidate for further investigation As our understanding of chemical biology continues to evolve so too will our ability to develop novel therapeutic agents like N(44ethoxyphenyll22{25(propanllly13 l3oxadiazollly lHindollly acetamide